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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to understanding and managing the effects of

Tween 85 on nanoparticle zeta potential. The following troubleshooting guides and frequently

asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism by which Tween 85 affects nanoparticle zeta potential?

A1: Tween 85, a non-ionic surfactant, primarily affects nanoparticle stability through steric

hindrance. It adsorbs onto the nanoparticle surface, creating a hydrophilic layer that sterically

prevents particles from aggregating. While Tween 85 is non-ionic, its adsorption can still lead to

a slight shift in the zeta potential. This is often attributed to the displacement of ions at the

slipping plane or the presence of charged impurities in the surfactant. The main contribution to

stability, however, is the steric barrier rather than electrostatic repulsion.

Q2: Will adding Tween 85 significantly change the zeta potential of my nanoparticles?

A2: The extent of the change in zeta potential upon adding Tween 85 depends on the

nanoparticle type and the initial surface charge. For some systems, like poly(lactic-co-glycolic)

acid (PLGA) nanoparticles, studies have shown that different types of Tween surfactants

(including the structurally similar Tween 80) do not cause a significant difference in the resulting

negative zeta potential, which typically ranges from -16 to -23 mV.[1] However, for other

nanoparticles, the adsorption of Tween 85 can shift the slipping plane outwards, potentially
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leading to a decrease in the measured magnitude of the zeta potential. It is important to note

that even with a low or near-neutral zeta potential, the nanoparticle suspension can be stable

due to the steric stabilization provided by Tween 85.[2][3][4]

Q3: How does the concentration of Tween 85 influence nanoparticle zeta potential and

stability?

A3: The concentration of Tween 85 plays a crucial role. Below the Critical Micelle

Concentration (CMC), individual Tween 85 molecules adsorb to the nanoparticle surface. As

the concentration increases towards and above the CMC, a more uniform and denser layer is

formed, enhancing steric stability. For some nanoparticles, increasing the concentration of a

similar surfactant, Tween 80, has been shown to lead to a slight increase in the magnitude of

the zeta potential.[5] However, for systems stabilized primarily by steric hindrance, the zeta

potential may not change significantly with increasing Tween 85 concentration above what is

needed for surface saturation. It is crucial to optimize the Tween 85 concentration for each

specific nanoparticle system to ensure adequate surface coverage and stability without

inducing other effects like micelle formation that could interfere with characterization.

Q4: Can Tween 85 be used in combination with charged surfactants to modify zeta potential?

A4: Yes, Tween 85 can be used in combination with ionic surfactants to achieve electrosteric

stabilization. In this approach, the ionic surfactant contributes to electrostatic repulsion (a

higher magnitude zeta potential), while Tween 85 provides a steric barrier. This combination

can lead to highly stable nanoparticle dispersions. The final zeta potential will be a result of the

combined effect of both surfactants at the nanoparticle surface.

Troubleshooting Guides
Problem 1: Unexpectedly low zeta potential after adding Tween 85, leading to concerns about

instability.

Possible Cause: You are relying solely on zeta potential to predict stability in a sterically

stabilized system.

Explanation: For nanoparticles stabilized by Tween 85, the primary mechanism preventing

aggregation is steric hindrance, not electrostatic repulsion. Therefore, a low or near-neutral

zeta potential does not necessarily indicate an unstable dispersion.[2][3]
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Troubleshooting Steps:

Assess Physical Stability: Visually inspect the nanoparticle dispersion for signs of

aggregation or precipitation over time.

Particle Size Analysis: Use Dynamic Light Scattering (DLS) to monitor the particle size and

polydispersity index (PDI) over a period of time (e.g., 24-48 hours) at relevant storage

conditions. A stable formulation will show no significant change in size or PDI.

Vary Tween 85 Concentration: Prepare formulations with varying concentrations of Tween
85 to determine the optimal concentration for steric stabilization.

Problem 2: Inconsistent or fluctuating zeta potential readings.

Possible Cause 1: The nanoparticle or Tween 85 concentration is not optimal for the

measurement instrument.

Explanation: Zeta potential measurements are sensitive to the concentration of particles. If

the concentration is too low, the signal may be weak and noisy. If it is too high, multiple

scattering effects can lead to inaccurate results.

Troubleshooting Steps:

Optimize Nanoparticle Concentration: Perform a concentration titration to find the optimal

range for your specific nanoparticles and instrument.

Ensure Homogeneity: Ensure your sample is well-dispersed before measurement by

gentle sonication or vortexing.

Possible Cause 2: The presence of impurities or changes in the dispersant properties.

Explanation: Contaminants in the dispersant or the Tween 85 itself can affect the ionic

environment and, consequently, the zeta potential. The pH and ionic strength of the medium

are critical parameters.

Troubleshooting Steps:

Use High-Purity Water: Prepare your dispersions using high-purity, filtered water.
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Control pH and Ionic Strength: Measure and report the pH and conductivity of your

sample. If necessary, use a suitable buffer, but be aware that buffer ions can also interact

with the nanoparticle surface.[6]

Blank Measurement: Measure the zeta potential of the dispersant with Tween 85 but

without nanoparticles to check for any background signal.

Problem 3: Zeta potential becomes more negative than expected.

Possible Cause: Adsorption of anionic impurities from Tween 85 or the surrounding medium.

Explanation: Although Tween 85 is a non-ionic surfactant, commercial preparations may

contain small amounts of free fatty acids or other charged impurities. These can adsorb to

the nanoparticle surface, contributing to a negative charge. Alternatively, preferential

adsorption of hydroxyl ions from water onto the nanoparticle surface can also occur.[4]

Troubleshooting Steps:

Source High-Purity Surfactant: If possible, use a high-purity grade of Tween 85.

pH Adjustment: Investigate the effect of pH on the zeta potential. A significant pH-

dependent change can indicate the presence of ionizable groups.

Buffer Selection: If using a buffer, ensure it does not contain ions that specifically adsorb to

the nanoparticle surface.

Data Presentation
Table 1: Effect of Tween® Type on PLGA Nanoparticle Characteristics
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Formulation
Z-Average (nm) ±
SD

PDI ± SD
ζ-potential (mV) ±
SD

Empty PLGA NPs 180.3 ± 4.5 0.11 ± 0.04 -19.4 ± 3.1

β-Glu-PLGA NPs 177.3 ± 9.5 0.12 ± 0.01 -16.3 ± 2.5

Tween® 20:β-Glu-

PLGA NPs
208.1 ± 14.2 0.12 ± 0.01 -22.5 ± 2.9

Tween® 60:β-Glu-

PLGA NPs
198.6 ± 2.9 0.10 ± 0.02 -21.9 ± 3.4

Tween® 80:β-Glu-

PLGA NPs
194.2 ± 1.8 0.09 ± 0.01 -23.0 ± 1.2

Data adapted from a study on PLGA nanoparticles, showing that different Tween types had a

minimal effect on the zeta potential.[1][7] This suggests that Tween 85, which is structurally

similar to Tween 80, may have a comparable effect on these types of nanoparticles.

Experimental Protocols
Protocol: Measuring the Zeta Potential of Nanoparticles Stabilized with Tween 85

1. Objective: To accurately measure the zeta potential of nanoparticles formulated with Tween
85 to assess their surface charge characteristics.

2. Materials:

Nanoparticle dispersion

Tween 85

High-purity, deionized, and filtered (0.22 µm filter) water or a suitable low ionic strength buffer

(e.g., 10 mM NaCl)

Zeta potential measurement system (e.g., Zetasizer)

Disposable folded capillary cells or appropriate measurement cuvettes
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pH meter

Conductivity meter

3. Sample Preparation:

Prepare a stock solution of Tween 85 in the desired dispersant (high-purity water or buffer).

Add the required amount of Tween 85 stock solution to your nanoparticle dispersion to

achieve the final desired concentration.

Ensure the sample is well-mixed by gentle vortexing or brief bath sonication to ensure

homogeneous dispersion. Avoid excessive sonication which could alter the nanoparticle

structure.

Allow the sample to equilibrate for a predetermined amount of time (e.g., 30 minutes) to

ensure complete adsorption of Tween 85 onto the nanoparticle surface.

If necessary, dilute the final nanoparticle dispersion with the same dispersant containing the

same concentration of Tween 85 to achieve the optimal concentration for the zeta potential

measurement. The ideal concentration is particle-dependent and should be determined

empirically to avoid multiple scattering (too concentrated) or poor signal-to-noise (too dilute).

4. Measurement Procedure:

Calibrate the zeta potential instrument according to the manufacturer's instructions using an

appropriate standard.

Measure the pH and conductivity of the final nanoparticle dispersion.

Carefully rinse the measurement cell with the dispersant (containing Tween 85) before

loading the sample to remove any contaminants.

Load the sample into the measurement cell, ensuring there are no air bubbles.

Place the cell in the instrument and allow it to equilibrate to the set temperature (typically

25°C).
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Perform the zeta potential measurement. It is recommended to perform at least three

replicate measurements for each sample to ensure reproducibility.

Record the mean zeta potential, standard deviation, and the phase plot.

5. Data Analysis and Reporting:

Report the average zeta potential value and its standard deviation.

Specify the dispersant used, including its pH and conductivity.

Report the concentration of nanoparticles and Tween 85 in the measured sample.

Note the measurement temperature and the instrument settings used (e.g., Smoluchowski

model for aqueous dispersions).

Mandatory Visualizations

Mechanism of Steric Stabilization by Tween 85

Nanoparticle 1

Nanoparticle 2

Tween 85
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>

Click to download full resolution via product page

Caption: Steric stabilization of nanoparticles by adsorbed Tween 85 molecules.
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Unexpected Zeta Potential Reading
with Tween 85

Is the magnitude of the
zeta potential unexpectedly low?

Assess physical stability
(visual inspection, DLS for size/PDI over time)

Yes

Are the readings
inconsistent or fluctuating?

No

Is the dispersion physically stable?

System is likely sterically stabilized.
Low zeta potential is acceptable.

Yes

Optimize Tween 85 concentration.
Consider electrosteric stabilization.

No

Resolved

Optimize nanoparticle/surfactant concentration.
Check for impurities in dispersant.

Ensure proper pH and ionic strength control.

Yes

Is the zeta potential
more negative than expected?

No

Use high-purity Tween 85.
Investigate pH dependence.

Select appropriate buffer.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected zeta potential results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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